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Introduction
Nitron (C₂₀H₁₆N₄), a gravimetric reagent, offers a classical and reliable method for the

quantitative determination of nitrate ions (NO₃⁻) in various samples. This technique relies on

the precipitation of nitrate as a sparingly soluble salt, Nitron nitrate (C₂₀H₁₆N₄·HNO₃), which

can be isolated, dried, and weighed. The mass of the precipitate is then used to calculate the

concentration of nitrate in the original sample. This method is particularly useful when high

precision is required and serves as a valuable alternative to colorimetric or chromatographic

techniques, especially in the absence of interfering ions.

Principle of the Method
The determination of nitrate using Nitron is a gravimetric analysis technique. The fundamental

principle involves the reaction of the nitrate ion with the Nitron reagent in an acidic solution to

form a precipitate of Nitron nitrate. The chemical reaction is as follows:

C₂₀H₁₆N₄ + HNO₃ → C₂₀H₁₆N₄·HNO₃ (s)

The resulting precipitate is collected by filtration, washed to remove any soluble impurities,

dried to a constant weight, and then accurately weighed. The concentration of nitrate in the

original sample is calculated based on the stoichiometry of the reaction and the mass of the

precipitated Nitron nitrate.
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Quantitative Data Summary
For accurate calculations in the gravimetric determination of nitrate using Nitron, the following

quantitative data are essential.

Parameter Value Reference

Molecular Weight of Nitron

(C₂₀H₁₆N₄)
312.38 g/mol

Molecular Weight of Nitrate Ion

(NO₃⁻)
62.004 g/mol

Molecular Weight of Nitron

Nitrate (C₂₀H₁₆N₄·HNO₃)
375.384 g/mol

Solubility of Nitron Nitrate 0.99 g/L (near 20°C) [1][2]

Gravimetric Factor (NO₃⁻ /

C₂₀H₁₆N₄·HNO₃)
0.16517

Experimental Protocols
Reagent Preparation: 10% Nitron Solution
Materials:

Nitron (C₂₀H₁₆N₄)

Glacial Acetic Acid (CH₃COOH)

Distilled or Deionized Water

Beaker

Graduated Cylinder

Stirring Rod

Warm Water Bath (optional)
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Dark Glass Bottle for storage

Procedure:

Weigh 10 g of Nitron powder.

In a beaker, prepare a 5% acetic acid solution by diluting 5 mL of glacial acetic acid with 95

mL of distilled water.

Add the 10 g of Nitron to 100 mL of the 5% acetic acid solution.[3]

Gently warm the mixture while stirring to facilitate the dissolution of the Nitron. A warm water

bath can be used for this purpose.

Once the Nitron is completely dissolved, filter the solution if any impurities are present.

Store the reagent in a dark glass bottle to protect it from light.[3]

Gravimetric Determination of Nitrate
Materials:

Sample solution containing nitrate

10% Nitron solution in 5% acetic acid

Dilute Acetic Acid (e.g., 5%)

Ice-cold distilled water

Beakers

Graduated cylinders

Pipettes

Stirring rods

Heating plate or Bunsen burner
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Gooch crucible with asbestos or sintered glass crucible

Filtration apparatus (vacuum flask, adapter)

Drying oven

Desiccator

Analytical balance

Procedure:

Sample Preparation:

Take a known volume of the sample solution (e.g., 100 mL) containing an appropriate

amount of nitrate (typically 0.1 to 0.15 g of HNO₃).

Transfer the solution to a beaker.

Acidify the solution by adding a few drops of dilute acetic acid.

Precipitation:

Heat the sample solution to just below boiling (around 80-90°C).

Slowly add a slight excess of the 10% Nitron reagent to the hot solution while stirring

continuously. A white, crystalline precipitate of Nitron nitrate will form.

Allow the solution to cool slowly to room temperature.

For complete precipitation, place the beaker in an ice bath for about 1-2 hours to cool to

0°C.[1]

Filtration and Washing:

Prepare a Gooch crucible with an asbestos mat or use a sintered glass crucible of fine

porosity. Dry it in an oven at 105-110°C, cool in a desiccator, and weigh it accurately.

Filter the cold supernatant liquid through the weighed crucible using gentle suction.
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Wash the precipitate in the beaker with several small portions of ice-cold distilled water.[3]

Transfer the washings to the crucible.

Transfer the precipitate to the crucible. Use a stirring rod with a rubber policeman to

ensure all the precipitate is transferred.

Wash the precipitate in the crucible with 2-3 small portions of ice-cold distilled water.[3]

Ensure each portion of wash water is completely drained before adding the next.

Drying and Weighing:

Dry the crucible with the precipitate in an oven at 105-110°C for 45-60 minutes.[3]

Cool the crucible in a desiccator to room temperature.

Weigh the crucible with the dried precipitate accurately on an analytical balance.

Repeat the drying, cooling, and weighing steps until a constant weight is achieved.

Calculation of Nitrate Concentration
The percentage of nitrate in the sample can be calculated using the following formula:

% Nitrate (NO₃⁻) = (Weight of Precipitate (g) × Gravimetric Factor × 100) / Weight of Sample (g

or mL)

Where the Gravimetric Factor = (Molecular Weight of NO₃⁻) / (Molecular Weight of

C₂₀H₁₆N₄·HNO₃) = 62.004 / 375.384 = 0.16517

Interferences
Several anions can interfere with the gravimetric determination of nitrate using Nitron by

forming sparingly soluble precipitates. It is crucial to ensure the absence of these ions in the

sample or to remove them prior to the analysis. Potential interfering ions include:

Perchlorate (ClO₄⁻)

Chlorate (ClO₃⁻)
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Iodide (I⁻)

Thiocyanate (SCN⁻)

Oxalate (C₂O₄²⁻)[1][2]

Bromide (Br⁻)

Nitrite (NO₂⁻)

Chromate (CrO₄²⁻)[3]

Visualizations
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Caption: Experimental workflow for nitrate determination.

Caption: Logical relationship of the gravimetric analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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